{4-[(2-amino-3,7-dicyano-4,6-dimethyl-5H-cyclopenta[b]pyridin-5-ylidene)methyl]-2,6-dichlorophenoxy}acetic acid

• Molecular Formula: C21H14Cl2N4O3
• Molecular Weight: 441.3 g/mol
• IUPAC Name: 2-[4-[(Z)-(2-amino-3,7-dicyano-4,6-dimethylcyclopenta[b]pyridin-5-ylidene)methyl]-2,6-dichlorophenoxy]acetic acid
• InChI: InChI=1S/C21H14Cl2N4O3/c1-9-12(3-11-4-15(22)20(16(23)5-11)30-8-17(28)29)18-10(2)14(7-25)21(26)27-19(18)13(9)6-24/h3-5H,8H2,1-2H3,(H2,26,27)(H,28,29)/b12-3-
• InChI Key: ZWCHZAWDRBJGOO-BASWHVEKSA-N
• Isomeric SMILES: CC\1=C(C2=C(/C1=C\C3=CC(=C(C(=C3)Cl)OCC(=O)O)Cl)C(=C(C(=N2)N)C#N)C)C#N
• Canonical SMILES: CC1=C(C2=C(C1=CC3=CC(=C(C(=C3)Cl)OCC(=O)O)Cl)C(=C(C(=N2)N)C#N)C)C#N

Description

{4-[(2-amino-3,7-dicyano-4,6-dimethyl-5H-cyclopenta[b]pyridin-5-ylidene)methyl]-2,6-dichlorophenoxy}acetic acid is a complex organic compound with a unique structure that includes multiple functional groups

Preparation Methods

The synthesis of {4-[(2-amino-3,7-dicyano-4,6-dimethyl-5H-cyclopenta[b]pyridin-5-ylidene)methyl]-2,6-dichlorophenoxy}acetic acid involves multiple steps. The synthetic route typically starts with the preparation of the cyclopenta[b]pyridine core, followed by the introduction of amino, cyano, and methyl groups. The final step involves the attachment of the dichlorophenoxyacetic acid moiety. Industrial production methods may involve optimization of reaction conditions to maximize yield and purity, including the use of catalysts and controlled temperature and pressure conditions .

Chemical Reactions Analysis

This compound can undergo various types of chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed using common reducing agents like hydrogen gas or metal hydrides.

Substitution: The compound can undergo substitution reactions, particularly at the amino and cyano groups, using reagents such as halogens or alkylating agents.

Hydrolysis: The ester or amide bonds in the compound can be hydrolyzed under acidic or basic conditions to yield corresponding acids or amines.

Scientific Research Applications

{4-[(2-amino-3,7-dicyano-4,6-dimethyl-5H-cyclopenta[b]pyridin-5-ylidene)methyl]-2,6-dichlorophenoxy}acetic acid has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity, including its interaction with enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a precursor for the synthesis of other industrial chemicals.

Mechanism of Action

The mechanism of action of {4-[(2-amino-3,7-dicyano-4,6-dimethyl-5H-cyclopenta[b]pyridin-5-ylidene)methyl]-2,6-dichlorophenoxy}acetic acid involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and triggering a cascade of biochemical events. The pathways involved may include signal transduction, gene expression, and metabolic regulation .

Comparison with Similar Compounds

Similar compounds to {4-[(2-amino-3,7-dicyano-4,6-dimethyl-5H-cyclopenta[b]pyridin-5-ylidene)methyl]-2,6-dichlorophenoxy}acetic acid include:

Bromine compounds: These compounds share some structural similarities and reactivity patterns.

Noble gas compounds: Although not directly related, they provide a comparison in terms of chemical stability and reactivity.

4,4’-Difluorobenzophenone: This compound is used in similar industrial applications and has comparable chemical properties.

The uniqueness of {4-[(2-amino-3,7-dicyano-4,6-dimethyl-5H-cyclopenta[b]pyridin-5-ylidene)methyl]-2,6-dichlorophenoxy}acetic acid lies in its specific combination of functional groups, which confer distinct chemical and biological properties.